
Etidocaine clinical trials double-blind studies

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Etidocaine Hydrochloride

CAS No.: 36637-19-1

Cat. No.: S527580

Get Quote

Comparison of Etidocaine in Clinical Trials

The following table synthesizes the core outcomes from the double-blind clinical trials found in the search

results.

Trial Focus &
Reference

Anesthetics
Compared

Onset of
Action

Duration of
Action

Key Findings & Profile

Extradural
Block for
Labour
Induction [1]

Etidocaine vs.
Bupivacaine

Etidocaine:
Quicker

Etidocaine:
Shorter

Etidocaine produced a
greater degree of motor

weakness. No difference in
side effects.

Epidural
Anesthesia for
Surgery [2]

1% Etidocaine vs.
0.5% Bupivacaine

(both with
epinephrine)

Etidocaine:
More rapid

Analgesia
duration was

identical

Motor block was more
frequent, complete, and

rapid with Etidocaine.

Oral Surgery
[3]

1.5% Etidocaine
vs. 2.0% Lidocaine

(both with
epinephrine)

Surgically
adequate for

both

Etidocaine:
Longer

After etidocaine, fewer
patients reported severe

pain as anesthesia
receded.
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Trial Focus &
Reference

Anesthetics
Compared

Onset of
Action

Duration of
Action

Key Findings & Profile

General Use &
Profile [4]

N/A (Overview) Rapid onset

(3-5 min)

Long duration

(5-10 h)

Provides more profound

motor block; less useful for
post-op pain where

sensory/motor separation
is desired.

Detailed Experimental Protocols

For a researcher, the methodology of these trials is crucial. Here is a detailed breakdown of the experimental

designs.

Study Design and Blinding: All cited trials were conducted as double-blind, randomized studies
[1] [3] [2]. This design ensures that neither the participating patients nor the clinicians assessing the
outcomes know which anesthetic is being administered, thereby minimizing bias in the results.

Patient Populations and Surgical Procedures: The trials enrolled patients undergoing specific
medical procedures:

Orthopedic, urological, gynecological, or general surgery under epidural anesthesia [2].
Surgical induction of labour via extradural block [1].

Bilateral removal of impacted third molar teeth in oral surgery [3]. The split-mouth design of
the oral surgery study, where each patient receives both anesthetics on different sides, provides

a high-powered comparison.
Anesthetic Administration and Dosing:

In the surgical epidural study, a 20 ml volume of either 1% etidocaine or 0.5% bupivacaine,
both containing epinephrine (5 μg/ml), was administered [2].

In the oral surgery trial, the compared solutions were 1.5% etidocaine with 1:200,000
epinephrine and 2.0% lidocaine with 1:100,000 epinephrine [3].

Primary Outcome Measures: The trials consistently measured and compared several key
parameters:

Onset of action: Time until the anesthetic effect begins [1] [2].
Duration of sensory analgesia/anaesthesia: How long the pain relief lasts [1] [3].

Quality and depth of motor blockade: The degree of muscle weakness produced [1] [2].
Post-operative pain experience and the need for analgesics [3].

The experimental workflow common to these clinical trials is summarized in the diagram below.
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Pharmacological Profile of Etidocaine

Beyond the clinical trial data, the search results provide a summary of etidocaine's general pharmacological

characteristics and clinical use [4].

Therapeutics and Indications: Etidocaine is a long-acting amide local anesthetic used for local or

regional infiltration anesthesia and peripheral or central nerve block in various surgical, dental, and
diagnostic procedures.

Contraindications and Cautions:
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It is contraindicated in individuals with known hypersensitivity to amide-type local anesthetics.

It should be used with caution in the elderly, those with hepatic insufficiency (as it is
metabolized by the liver), and infants under 9 months (due to potentially higher free drug

concentration).
Intravascular injection must be avoided to prevent systemic toxicity.

Adverse Effects:
Like other local anesthetics, etidocaine has a direct cardiac depressant effect and can cause

Central Nervous System (CNS) excitation or depression at toxic doses.
Other potential adverse effects include vasodilation, neuropathy, urinary incontinence, and

respiratory depression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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